Cas no 2137870-11-0 (5-Oxazolemethanol, 2-(chloromethyl)-)

5-Oxazolemethanol, 2-(chloromethyl)- is a versatile heterocyclic compound featuring both hydroxymethyl and chloromethyl functional groups on an oxazole ring. This structure makes it a valuable intermediate in organic synthesis, particularly for the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of reactive sites allows for further functionalization, enabling the construction of complex molecular architectures. Its stability under standard storage conditions ensures consistent performance in synthetic applications. The compound is particularly useful in nucleophilic substitution reactions and as a building block for heterocyclic derivatives. Proper handling is required due to the reactivity of the chloromethyl group.

5-Oxazolemethanol, 2-(chloromethyl)- structure

2137870-11-0 structure

Product name:5-Oxazolemethanol, 2-(chloromethyl)-

CAS No:2137870-11-0

MF:C₅H₆ClNO₂

MW:147.559640407562

CID:5263097

5-Oxazolemethanol, 2-(chloromethyl)- Chemical and Physical Properties

Names and Identifiers

- 5-Oxazolemethanol, 2-(chloromethyl)-
- Inchi： 1S/C5H6ClNO2/c6-1-5-7-2-4(3-8)9-5/h2,8H,1,3H2
- InChI Key： QFXPMQQELUYBHY-UHFFFAOYSA-N
- SMILES： O1C(CO)=CN=C1CCl

5-Oxazolemethanol, 2-(chloromethyl)- Pricemore >>

Enterprise	No.	Product name	Cas No.	Specification	Price	update time
Enamine	EN300-649278-0.25g	[2-(chloromethyl)-1,3-oxazol-5-yl]methanol	2137870-11-0	0.25g	$670.0	2023-03-04
Enamine	EN300-649278-5.0g	[2-(chloromethyl)-1,3-oxazol-5-yl]methanol	2137870-11-0	5.0g	$2110.0	2023-03-04
Enamine	EN300-649278-10.0g	[2-(chloromethyl)-1,3-oxazol-5-yl]methanol	2137870-11-0	10.0g	$3131.0	2023-03-04
Enamine	EN300-649278-0.05g	[2-(chloromethyl)-1,3-oxazol-5-yl]methanol	2137870-11-0	0.05g	$612.0	2023-03-04
Enamine	EN300-649278-2.5g	[2-(chloromethyl)-1,3-oxazol-5-yl]methanol	2137870-11-0	2.5g	$1428.0	2023-03-04
Enamine	EN300-649278-0.5g	[2-(chloromethyl)-1,3-oxazol-5-yl]methanol	2137870-11-0	0.5g	$699.0	2023-03-04
Enamine	EN300-649278-1.0g	[2-(chloromethyl)-1,3-oxazol-5-yl]methanol	2137870-11-0	1g	$0.0	2023-06-07
Enamine	EN300-649278-0.1g	[2-(chloromethyl)-1,3-oxazol-5-yl]methanol	2137870-11-0	0.1g	$640.0	2023-03-04

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2. Building one-dimensional oxide nanostructure arrays on conductive metal substrates for lithium-ion battery anodes

Jian Jiang,Yuanyuan Li,Jinping Liu,Xintang Huang Nanoscale, 2011,3, 45-58
3. Boronate affinity-based surface-imprinted quantum dots as novel fluorescent nanosensors for the rapid and efficient detection of rutin†

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Additional information on 5-Oxazolemethanol, 2-(chloromethyl)-

Comprehensive Overview of 5-Oxazolemethanol, 2-(chloromethyl)- (CAS No. 2137870-11-0)

5-Oxazolemethanol, 2-(chloromethyl)- (CAS No. 2137870-11-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the oxazole family, a class of heterocyclic compounds known for their versatility in synthetic chemistry. The presence of both a chloromethyl group and a hydroxymethyl moiety on the oxazole ring makes it a valuable intermediate for designing novel molecules with potential biological activity.

In recent years, the demand for heterocyclic compounds like 5-Oxazolemethanol, 2-(chloromethyl)- has surged, driven by their applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for small-molecule inhibitors and catalysts. The compound's CAS No. 2137870-11-0 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies. Its structural features also align with current trends in green chemistry, as scientists explore sustainable methods for its synthesis and utilization.

One of the most discussed topics in relation to 5-Oxazolemethanol derivatives is their potential in medicinal chemistry. The chloromethyl group offers a reactive site for further functionalization, enabling the creation of targeted therapeutics. For instance, this compound has been investigated for its role in developing anti-inflammatory agents and antimicrobial compounds. These applications resonate with global health concerns, such as antibiotic resistance and chronic diseases, making CAS No. 2137870-11-0 a subject of ongoing research.

From an industrial perspective, 5-Oxazolemethanol, 2-(chloromethyl)- is valued for its compatibility with high-throughput screening platforms. Its molecular weight and solubility profile make it suitable for automated synthesis workflows, a key focus area for pharmaceutical innovation. Additionally, the compound's stability under various conditions has been explored in material science applications, such as polymer modification and coatings. These interdisciplinary uses highlight its adaptability across sectors.

Environmental and safety considerations are also critical when discussing CAS No. 2137870-11-0. While the compound is not classified as hazardous under standard regulations, proper handling protocols are emphasized in literature. Researchers often search for synthetic pathways that minimize waste and energy consumption, aligning with the principles of sustainable chemistry. This focus on eco-friendly practices ensures that the compound's applications remain viable in a regulatory landscape increasingly shaped by environmental awareness.

In summary, 5-Oxazolemethanol, 2-(chloromethyl)- (CAS No. 2137870-11-0) represents a pivotal compound in modern chemistry, bridging gaps between academia and industry. Its structural versatility, coupled with emerging applications in drug development and material engineering, positions it as a key player in scientific advancement. As research continues to uncover new possibilities, this compound is likely to remain a focal point for innovation in the years to come.